molecular formula C9H8Cl2O3S B8446524 (2,4-Dichloro-phenoxymethylsulfanyl)-acetic acid

(2,4-Dichloro-phenoxymethylsulfanyl)-acetic acid

Cat. No.: B8446524
M. Wt: 267.13 g/mol
InChI Key: XWYLGIJAIQGGRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(2,4-Dichloro-phenoxymethylsulfanyl)-acetic acid is a useful research compound. Its molecular formula is C9H8Cl2O3S and its molecular weight is 267.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H8Cl2O3S

Molecular Weight

267.13 g/mol

IUPAC Name

2-[(2,4-dichlorophenoxy)methylsulfanyl]acetic acid

InChI

InChI=1S/C9H8Cl2O3S/c10-6-1-2-8(7(11)3-6)14-5-15-4-9(12)13/h1-3H,4-5H2,(H,12,13)

InChI Key

XWYLGIJAIQGGRZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)Cl)OCSCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of mercapto-acetic acid ethyl ester (2.4 g, 19.86 mmol) in dry DMF (20 mL) was added NaH (556 mg, 23.27 mmol, 60% in mineral oil). The mixture was stirred for 30 min. at room temperature followed by dropwise addition of 2,4-dichloro-1-chloromethoxy-benzene (3.5 g, 16.55 mmol), stirring was continued for 16 hrs at ambient temperature. The reaction was quenched by addition of water (50 mL) and extracted with diethyl ether (2×50 mL). The combined organic phases were washed with saturated aq. ammonium chloride (50 mL), dried (Na2SO4), filtered and evaporated in vacuo. The residue was dissolved in EtOH (20 mL) and to this solution was added aq. 32% NaOH (1 mL) and water (10 mL). Stirring was continued for 16 hrs at room temperature. The volatiles were evaporated in vacuo, water (20 mL) was added followed by washing with diethyl ether (20 mL). The aqueous phase was acidified to pH˜1 with conc. HCl followed by extraction with diethyl ether (2×25 mL). The combined organic phases were dried (Na2SO4), filtered and the solvent evaporated in vacuo affording 2.5 g (57%) of crude (2,4-dichloro-phenoxymethylsulfanyl)-acetic acid as a solid.
Quantity
2.4 g
Type
reactant
Reaction Step One
Name
Quantity
556 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
3.5 g
Type
reactant
Reaction Step Two

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